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Compound of Interest

Compound Name: Myosin H Chain Fragment, mouse

Cat. No.: B15598629 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

aggregation of the Myosin H Chain Fragment peptide (Sequence: Ac-

RSLKLMATLFSTYASADR-OH) in solution.

Frequently Asked Questions (FAQs)
Q1: What are the physicochemical properties of the Myosin H Chain Fragment peptide?

A1: The Myosin H Chain Fragment peptide with the sequence Ac-RSLKLMATLFSTYASADR-

OH has the following properties:

Molecular Formula: C₉₁H₁₄₉N₂₅O₂₈S[1]

Molecular Weight: Approximately 2073.5 g/mol [1]

Isoelectric Point (pI): This peptide is predicted to be basic, with a theoretical isoelectric point

(pI) around 9.75. This was determined using the ExPASy Compute pI/Mw tool, which

calculates the theoretical pI based on the amino acid sequence. At a pH below its pI, the

peptide will carry a net positive charge, and at a pH above its pI, it will have a net negative

charge.
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Hydrophobicity: The peptide contains a significant number of hydrophobic residues (L, M, A,

F, V, Y), which can contribute to its tendency to aggregate in aqueous solutions.[2]

Q2: Why is my Myosin H Chain Fragment peptide aggregating in solution?

A2: Peptide aggregation is a common issue influenced by several factors:

pH near the Isoelectric Point (pI): When the pH of the solution is close to the peptide's pI

(around 9.75), the net charge on the peptide is minimal. This reduces electrostatic repulsion

between peptide molecules, leading to aggregation.[3]

High Peptide Concentration: At higher concentrations, the likelihood of intermolecular

interactions and aggregation increases.[3]

Hydrophobic Interactions: The hydrophobic amino acids in the peptide sequence can interact

with each other to minimize their exposure to water, leading to the formation of aggregates.

[3][4]

Temperature: Elevated temperatures can sometimes increase aggregation by promoting

conformational changes that expose hydrophobic regions. However, for some peptides,

gentle warming can aid in dissolving aggregates.[5]

Ionic Strength: The salt concentration of the solution can influence aggregation. Low ionic

strength can sometimes enhance solubility for charged peptides, while high ionic strength

can promote hydrophobic interactions, leading to aggregation.[6][7]

Freeze-Thaw Cycles: Repeatedly freezing and thawing a peptide solution can induce

aggregation.[3]

Q3: What is the best way to store the Myosin H Chain Fragment peptide to prevent

aggregation?

A3: Proper storage is critical for maintaining the integrity of your peptide:

Lyophilized Peptide: For long-term storage, the lyophilized (powder) form of the peptide

should be stored at -20°C or -80°C in a desiccated environment.[3]
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Peptide in Solution: Once dissolved, it is highly recommended to aliquot the peptide solution

into single-use vials and store them at -20°C or -80°C. This practice minimizes the number of

damaging freeze-thaw cycles.[3] For peptides containing methionine (Met), like this one,

storing in an oxygen-free environment is recommended to prevent oxidation.[8]

Troubleshooting Guide: Dissolving and Preventing
Aggregation
If you are encountering issues with the aggregation of your Myosin H Chain Fragment peptide,

follow this troubleshooting workflow.

Diagram: Troubleshooting Workflow for Peptide Aggregation
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Start: Peptide Aggregation Observed

Step 1: pH Adjustment

Step 2: Concentration Reduction

Step 3: Use of Additives

Step 4: Temperature Control

Resolution

Peptide solution is cloudy or has visible precipitate

Is the buffer pH at least 2 units away from the pI (~9.75)?

Adjust pH to acidic range (e.g., pH 4-6) or basic range (e.g., pH 11-12).
For this basic peptide, an acidic pH is recommended.

No

Is the peptide concentration high?

Yes

Dilute the peptide solution.

Yes

Are you using a simple aqueous buffer?

No

Incorporate additives:
- Organic co-solvents (e.g., DMSO, Acetonitrile)
- Chaotropic agents (e.g., Guanidine HCl, Urea)

- Arginine

Yes

Is the solution at room temperature?

No

Try gentle warming (up to 40°C) or sonication.
For storage, aliquot and freeze at -20°C or -80°C.

Yes

Peptide is solubilized and aggregation is prevented.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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